Cas no 2060060-42-4 (tert-butyl N-(6-fluoro-1,2,3,4-tetrahydroisoquinolin-8-yl)carbamate)

• Product Name: tert-butyl N-(6-fluoro-1,2,3,4-tetrahydroisoquinolin-8-yl)carbamate
• CAS No: 2060060-42-4
• MF: C₁₄H₁₉FN₂O₂
• MW: 266.311267137527
• MDL: MFCD30500185
• CID: 5163915
• PubChem ID: 125457233
• Update Time: 2025-10-28

tert-butyl N-(6-fluoro-1,2,3,4-tetrahydroisoquinolin-8-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(6-fluoro-1,2,3,4-tetrahydro-8-isoquinolinyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(6-fluoro-1,2,3,4-tetrahydroisoquinolin-8-yl)carbamate

• MDL： MFCD30500185
• Inchi： 1S/C14H19FN2O2/c1-14(2,3)19-13(18)17-12-7-10(15)6-9-4-5-16-8-11(9)12/h6-7,16H,4-5,8H2,1-3H3,(H,17,18)
• InChI Key： QKOZNLBWWUZDEU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2=C(C=C(F)C=1)CCNC2

Additional information on tert-butyl N-(6-fluoro-1,2,3,4-tetrahydroisoquinolin-8-yl)carbamate

tert-butyl N-(6-fluoro-1,2,3,4-tetrahydroisoquinolin-8-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(6-fluoro-1,2,3,4-tetrahydroisoquinolin-8-yl)carbamate, identified by the CAS number 2060060-42-4, is a highly specialized chemical entity with significant applications in various fields of research and industry. This compound has garnered attention due to its unique structural features and promising potential in drug discovery and materials science. Recent studies have highlighted its role in enhancing the efficacy of certain therapeutic agents and its ability to serve as a versatile building block in organic synthesis.

The molecular structure of tert-butyl N-(6-fluoro-1,2,3,4-tetrahydroisoquinolin-8-yl)carbamate is characterized by a tetrahydroisoquinoline ring system substituted with a fluorine atom at the 6-position and a tert-butyl carbamate group at the 8-position. This arrangement imparts the compound with distinct electronic and steric properties that are advantageous in various chemical reactions. The tetrahydroisoquinoline moiety is known for its ability to act as a rigid scaffold in molecular design, while the tert-butyl carbamate group contributes to enhanced solubility and stability under physiological conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-(6-fluoro-1,2,3,4-tetrahydroisoquinolin-8-yl)carbamate through multi-step processes involving coupling reactions and selective functional group transformations. These methods have been optimized to ensure high yields and purity levels, making the compound accessible for large-scale applications. Moreover, the incorporation of fluorine into the molecule has been shown to significantly influence its pharmacokinetic properties, making it a valuable candidate for drug development.

In terms of applications, tert-butyl N-(6-fluoro-1,2,3,4-tetrahydroisoquinolin-8-yl)carbamate has demonstrated potential in several areas. In pharmaceutical research, it has been utilized as an intermediate in the synthesis of bioactive compounds targeting various disease states. Its ability to modulate enzyme activity and interact with biological membranes makes it a promising lead compound for developing novel therapeutics. Additionally, this compound has found utility in materials science as a precursor for advanced polymers and hybrid materials.

The latest studies on tert-butyl N-(6-fluoro-1,2,3,4-tetrahydroisoquinolin-8-yl)carbamate have focused on its role in catalytic processes and its compatibility with green chemistry principles. Researchers have explored its use as a catalyst in asymmetric synthesis reactions and as a component in eco-friendly polymer formulations. These findings underscore its versatility and sustainability in modern chemical practices.

In conclusion, tert-butyl N-(6-fluoro-1,2,3,4-tetrahydroisoquinolin-8-yl)carbamate, CAS number 2060060-42-4, stands out as a multifaceted chemical entity with wide-ranging applications across diverse disciplines. Its unique structure and functional groups make it an invaluable tool in contemporary research and development efforts. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play an increasingly significant role in advancing scientific innovation.